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Compound of Interest

Compound Name: TW-37

Cat. No.: B1683861

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of
TW-37, a potent nonpeptide inhibitor of the B-cell lymphoma 2 (Bcl-2) family of proteins.
Adherence to these procedures is critical to ensure personnel safety and environmental
compliance.

Understanding the Compound: TW-37

TW-37 is a complex organic molecule with the chemical formula C33H3sNOeS.[1] Its role as a
Bcl-2 inhibitor means it is biologically active and designed to induce apoptosis (cell death).[1]
Therefore, it must be handled with care, and its waste products must be considered hazardous.

Key Chemical Data:

Property Value Source
Molecular Formula Cs3H3s5NOeS [1]
Molecular Weight 573.7 g/mol [1]
Appearance Solid N/A
Solubility Soluble in DMSO and Ethanol N/A
Storage -20°C, protect from moisture [1]
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Hazard Assessment and Waste Classification

While a specific Safety Data Sheet (SDS) for TW-37 was not publicly available at the time of
this writing, its chemical nature as a complex, biologically active organic compound
necessitates its classification as hazardous waste. The disposal plan should be based on the
precautionary principle, assuming the compound may have toxicological properties that are not
yet fully characterized.

Waste Streams:

All materials that come into contact with TW-37 should be considered hazardous waste and
segregated into the following streams:

e Solid Waste:
o Unused or expired TW-37 powder.

o Contaminated personal protective equipment (PPE), such as gloves, lab coats, and safety
glasses.

o Contaminated lab supplies, including weigh boats, spatulas, pipette tips, and centrifuge
tubes.

e Liquid Waste:
o Solutions containing TW-37 (e.g., in DMSO or cell culture media).
o Rinsate from cleaning contaminated glassware or equipment.

e Sharps Waste:

o Contaminated needles, syringes, and scalpels.

Step-by-Step Disposal Procedures

3.1. Personal Protective Equipment (PPE):

Before handling TW-37 or its waste, the following PPE is mandatory:
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e Gloves: Nitrile or other chemically resistant gloves.
» Eye Protection: Safety glasses with side shields or goggles.
e Lab Coat: A standard laboratory coat.

o Respiratory Protection: A dust mask or respirator may be necessary when handling the
powder form to avoid inhalation.

3.2. Solid Waste Disposal:

e Segregation: Collect all solid waste contaminated with TW-37 in a designated, clearly labeled
hazardous waste container.

o Container: Use a durable, leak-proof container with a secure lid. The container should be
lined with a heavy-duty plastic bag.

o Labeling: Label the container with "Hazardous Waste," the name of the chemical ("TW-37"),
the date, and the primary hazard (e.g., "Chemical Waste," "Toxic").

o Storage: Store the sealed container in a designated hazardous waste accumulation area,
away from incompatible materials.

3.3. Liquid Waste Disposal:

e Segregation: Collect all liquid waste containing TW-37 in a dedicated, labeled hazardous
waste container. Do not mix with other chemical waste streams unless compatibility has
been confirmed.

» Container: Use a chemically resistant, leak-proof container (e.g., a high-density polyethylene
(HDPE) carboy) with a screw cap.

o Labeling: Clearly label the container with "Hazardous Waste," "TW-37," the solvent used
(e.g., "DMSQ"), and an approximate concentration.

» Storage: Store the sealed container in secondary containment (e.g., a chemical-resistant
tub) within a designated hazardous waste storage area.
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3.4. Sharps Waste Disposal:

e Container: Place all sharps contaminated with TW-37 into a designated, puncture-proof
sharps container.

o Labeling: Label the sharps container with "Hazardous Waste," "Sharps," and "TW-37."

o Disposal: Once the container is full, seal it and dispose of it through your institution's
hazardous waste program.

Emergency Procedures

In the event of a spill of TW-37 powder or solution:

Evacuate: Clear the immediate area of all personnel.
e Ventilate: Increase ventilation in the area, if possible.

o Contain: For small spills, use an appropriate absorbent material (e.g., chemical absorbent
pads or vermiculite) to contain the spill.

o Clean: Wearing appropriate PPE, carefully clean the spill area. Collect all contaminated
materials and place them in the designated hazardous waste container.

o Report: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of TW-37 waste.
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Caption: Workflow for the safe disposal of TW-37 waste.

Logical Relationship for Hazard Control

The following diagram illustrates the hierarchical approach to managing the risks associated
with TW-37 disposal.
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Caption: Hierarchy of controls for managing TW-37 hazards.

Disclaimer: This document provides general guidance. Always consult your institution's specific
waste disposal policies and the manufacturer's Safety Data Sheet (SDS) for complete and
accurate information. If an SDS is not available, contact your institution's Environmental Health
and Safety (EHS) department for guidance on proper waste classification and disposal
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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